(1S)-1-(2-chlorophenyl)-2-(2H-1,2,3,4-tetrazol-2-yl)ethyl carbamate
Overview
Description
(1S)-1-(2-Chlorophenyl)-2-(2H-1,2,3,4-tetrazol-2-yl)ethyl carbamate, otherwise known as CCTEC, is a synthetic compound that has been studied extensively for its potential applications in scientific research. CCTEC is a derivative of the naturally occurring compound carbamate, which is a type of organic compound containing both carbon and nitrogen atoms. CCTEC is an important tool for scientists as it can be used to study the action of enzymes and other proteins, as well as other biochemical and physiological processes.
Mechanism of Action
The mechanism of action of CCTEC is not yet fully understood. However, it is believed that CCTEC binds to enzymes and other proteins, and modulates their activity. CCTEC also binds to nucleic acids, and has been shown to affect the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of CCTEC have been studied extensively in laboratory experiments. CCTEC has been shown to inhibit the activity of a variety of enzymes, including chymotrypsin, trypsin, and thrombin. CCTEC has also been shown to inhibit the action of certain hormones, such as insulin, and to modulate the activity of certain neurotransmitters, such as dopamine.
Advantages and Limitations for Lab Experiments
The use of CCTEC in laboratory experiments has several advantages. CCTEC is relatively inexpensive and easy to obtain, and its effects can be easily measured. Furthermore, CCTEC can be used to study a variety of different biochemical and physiological processes. However, CCTEC has some limitations, such as its relatively short half-life, which can limit its usefulness in some experiments.
Future Directions
The potential applications of CCTEC are numerous, and there are a number of future directions that can be explored. These include the development of new methods for synthesizing CCTEC, the study of its effects on other biochemical and physiological processes, and the development of new drugs that can be used to target the actions of CCTEC. Additionally, CCTEC can be used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system. Finally, CCTEC can be used to study the effects of drugs on the immune system, as well as the effects of drugs on cancer cells.
Synthesis Methods
CCTEC can be synthesized from commercially available starting materials, such as 2-chlorophenylacetic acid and 2-amino-4-methylpentanoic acid. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium on carbon. The reaction is carried out in an aqueous solution, and the resulting product is purified by column chromatography.
Scientific Research Applications
CCTEC has been used in a variety of scientific research applications, including the study of enzyme kinetics, protein-protein interactions, and the regulation of gene expression. CCTEC has also been used to study the effects of drugs and other compounds on biochemical and physiological processes. CCTEC has been used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(2-chlorophenyl)-2-(2H-1,2,3,4-tetrazol-2-yl)ethyl carbamate involves the reaction of 2-chlorobenzylamine with ethyl chloroformate to form the intermediate, which is then reacted with sodium azide to form the tetrazole ring. The resulting compound is then reacted with carbon dioxide to form the carbamate group.", "Starting Materials": [ "2-chlorobenzylamine", "ethyl chloroformate", "sodium azide", "carbon dioxide" ], "Reaction": [ "Step 1: 2-chlorobenzylamine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form the intermediate chloroformate ester.", "Step 2: The intermediate is then reacted with sodium azide in the presence of a copper catalyst to form the tetrazole ring.", "Step 3: The resulting compound is then reacted with carbon dioxide in the presence of a base such as potassium carbonate to form the carbamate group.", "Step 4: The final product, (1S)-1-(2-chlorophenyl)-2-(2H-1,2,3,4-tetrazol-2-yl)ethyl carbamate, is obtained after purification by column chromatography." ] } | |
CAS RN |
913088-81-0 |
Product Name |
(1S)-1-(2-chlorophenyl)-2-(2H-1,2,3,4-tetrazol-2-yl)ethyl carbamate |
Molecular Formula |
C10H10ClN5O2 |
Molecular Weight |
267.7 |
Purity |
95 |
Origin of Product |
United States |
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